2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one

• Molecular Formula: C10H9NOS
• Molecular Weight: 191.25 g/mol
• IUPAC Name: 2-amino-1-(1-benzothiophen-3-yl)ethanone
• InChI: InChI=1S/C10H9NOS/c11-5-9(12)8-6-13-10-4-2-1-3-7(8)10/h1-4,6H,5,11H2
• InChI Key: YQGBCFBMHZVHTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(=O)CN

Description

2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one is an α-ketoamine derivative featuring a benzo[b]thiophene scaffold substituted at the 3-position with an ethanone moiety and an adjacent amino group. This structure combines the aromatic and electron-rich properties of benzothiophene with the reactivity of an α-ketoamine, making it a versatile intermediate in medicinal chemistry and organic synthesis. The compound’s stability is influenced by the presence of the amino group, which can form intramolecular hydrogen bonds or undergo dimerization, necessitating careful handling during synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one typically involves the following steps:

Formation of the Benzo[b]thiophene Ring: The benzo[b]thiophene ring can be synthesized through the cyclization of appropriate precursors. One common method involves the reaction of 2-bromobenzaldehyde with thiourea in the presence of a base to form the benzo[b]thiophene core.

Introduction of the Amino Group: The amino group can be introduced through a nucleophilic substitution reaction. For example, the benzo[b]thiophene derivative can be reacted with ammonia or an amine under suitable conditions to introduce the amino group at the desired position.

Formation of the Ethanone Moiety: The ethanone moiety can be introduced through acylation reactions. For instance, the amino-benzo[b]thiophene can be reacted with an acyl chloride or anhydride to form the ethanone derivative.

Industrial Production Methods

Industrial production of 2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents used in these reactions are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Condensation: The compound can undergo condensation reactions with aldehydes or ketones to form imines or enamines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used in the presence of a base.

Condensation: Acid or base catalysts can facilitate condensation reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Condensation: Imines or enamines.

Scientific Research Applications

2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one has diverse applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential as a therapeutic agent in treating various diseases.

Industry: The compound is used in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the amino and ketone groups allows it to form hydrogen bonds and other interactions with its molecular targets, influencing its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiophene-Based Analogs

2-Amino-1-(thiophen-3-yl)ethan-1-one (CAS: 344242-68-8) shares the α-ketoamine backbone but replaces the benzothiophene with a simpler thiophene ring. This structural simplification reduces molecular weight (C₆H₇NOS vs. C₁₀H₉NOS for the benzothiophene analog) and alters electronic properties. The thiophene derivative exhibits lower lipophilicity (clogP ≈ 0.8) compared to the benzothiophene analog (clogP ≈ 2.1), impacting solubility and pharmacokinetic profiles .

3-Methylthiophene derivative: 2-Amino-1-(3-methylthiophen-2-yl)ethan-1-one (CAS: 1379989-77-1) introduces steric hindrance via a methyl group, reducing reactivity in nucleophilic substitutions. This modification enhances metabolic stability but may limit binding to planar active sites in biological targets .

Compound	Molecular Formula	Key Substituents	Lipophilicity (clogP)
2-Amino-1-(thiophen-3-yl)ethan-1-one	C₆H₇NOS	Thiophene-3-yl	0.8
2-Amino-1-(benzo[b]thiophen-3-yl)ethan-1-one	C₁₀H₉NOS	Benzo[b]thiophen-3-yl	2.1
2-Amino-1-(3-methylthiophen-2-yl)ethan-1-one	C₇H₉NOS	3-Methylthiophen-2-yl	1.5

Benzo[b]thiophene Derivatives with Varied Substituents

1-(Benzo[b]thiophen-3-yl)-2-bromoethan-1-one (CAS: 18781-31-2) replaces the amino group with a bromine atom, enabling cross-coupling reactions. The bromo derivative is more electrophilic, facilitating Suzuki-Miyaura or Buchwald-Hartwig aminations but is less stable under basic conditions .

Trimethoxyphenylbenzothiophene derivatives : Compounds like (E)-1-(3-(benzo[b]thiophen-3-yl)-2,4,6-trimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one (8) (C₂₆H₂₂FO₄S) demonstrate how extended conjugation and methoxy groups enhance π-π stacking interactions, improving binding to enzymes like CK1δ .

Difluoro-pyrazole analogs : 1-(Benzo[b]thiophen-3-yl)-2,2-difluoro-2-(1H-pyrazol-1-yl)ethan-1-one (3ah) (C₁₄H₁₀F₂N₂OS) introduces fluorinated and heterocyclic substituents, increasing metabolic resistance and altering dipole moments critical for receptor binding .

Amino Acid and Peptide Derivatives

3-Benzothienyl-D-alanine (CAS: N/A) replaces the ethanone with a propionic acid backbone, converting the compound into a non-natural amino acid. This derivative exhibits enhanced water solubility (logS ≈ -2.5 vs.